Cas no 81028-03-7 (2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-)

• Product Name: 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-
• CAS No: 81028-03-7
• Molecular Formula: C₁₁H₁₄O₂
• Molecular Weight: 178.22766
• MDL: MFCD02677947
• CID: 707963
• PubChem ID: 24862092

2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)- Properties

Names and Identifiers

• 2-Buten-1-ol,4-(phenylmethoxy)-, (2Z)-
• CIS-4-BENZYLOXY-2-BUTEN-1-OL
• CIS-2-BUTEN-1,4-DIOL-MONOBENZYL ETHER
• (2Z)-4-(benzyloxy)but-2-en-1-ol
• CGLJRLXTVXHOLX-PLNGDYQASA-N
• Z-4-(benzyloxy)-2-buten-1-ol
• (Z)-4-phenylmethoxybut-2-en-1-ol
• AKOS024386566
• (Z)-4-benzyloxy-2-buten-1-ol
• SCHEMBL2436221
• 81028-03-7
• cis-4-Benzyloxy-2-buten-1-ol, >=95%
• (Z)-4-(Benzyloxy)but-2-en-1-ol
• DB-254250

• MDL： MFCD02677947
• InChIKey： CGLJRLXTVXHOLX-PLNGDYQASA-N
• Inchi： InChI=1S/C11H14O2/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-7,12H,8-10H2/b5-4-
• SMILES： C1=CC=C(C=C1)COCC=CCO

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 22
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 54
• Complexity: 949
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.9
• Surface Charge: 0
• Topological Polar Surface Area: 72.5

Experimental Properties

• LogP: 1.75170
• PSA: 29.46000
• Refractive Index: n20/D 1.534(lit.)
• Boiling Point: 105-108 °C/0.1 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.058 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers